molecular formula C14H9Cl2N3O B8301997 N-(3,5-dichlorophenyl)-N'-cyano-O-phenylisourea

N-(3,5-dichlorophenyl)-N'-cyano-O-phenylisourea

Cat. No. B8301997
M. Wt: 306.1 g/mol
InChI Key: NHBHFDBTXNBFSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3,5-dichlorophenyl)-N'-cyano-O-phenylisourea is a useful research compound. Its molecular formula is C14H9Cl2N3O and its molecular weight is 306.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-dichlorophenyl)-N'-cyano-O-phenylisourea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-dichlorophenyl)-N'-cyano-O-phenylisourea including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(3,5-dichlorophenyl)-N'-cyano-O-phenylisourea

Molecular Formula

C14H9Cl2N3O

Molecular Weight

306.1 g/mol

IUPAC Name

phenyl N-cyano-N'-(3,5-dichlorophenyl)carbamimidate

InChI

InChI=1S/C14H9Cl2N3O/c15-10-6-11(16)8-12(7-10)19-14(18-9-17)20-13-4-2-1-3-5-13/h1-8H,(H,18,19)

InChI Key

NHBHFDBTXNBFSX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OC(=NC2=CC(=CC(=C2)Cl)Cl)NC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3,5-dichloroaniline (11 mmol, 1.79 g) in dichloromethane (25 ml), diphenylcyanocarbonimidate (10 mmol, 2.38 g) and triethylamine (11 mmol, 1.53 ml) were added. The reaction mixture was stirred under nitrogen for 65 h at room temperature. After concentration the residue was stirred with water, the water was decanted followed by concentration. The residue was stirred with toluene and the solid was collected by filtration giving 2.04 g of the title compound (67%); 1H-NMR (CDCl3): δ 7.12 (d, 2H), 7.22 (s, 1H), 7,35 (m, 3H), 7.45 (d, 2H), 9.4 ppm (br s,1H). EI SP/MS: 305 (M+), 307 (M+2), 309 (M+4).
Quantity
1.79 g
Type
reactant
Reaction Step One
Quantity
2.38 g
Type
reactant
Reaction Step One
Quantity
1.53 mL
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Yield
67%

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